Cas no 875917-18-3 (N-(3-bromophenyl)-N-methylmethanesulfonamide)

• Product Name: N-(3-bromophenyl)-N-methylmethanesulfonamide
• CAS No: 875917-18-3
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD20489022
• CID: 2148070
• PubChem ID: 57584791
• Update Time: 2025-05-28

N-(3-bromophenyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-N-methylmethanesulfonamide
• N-(3-Bromophenyl)-N-methylmethanesulfonamide (ACI)
• Methanesulfonamide, N-(3-bromophenyl)-N-methyl-
• MFCD20489022
• N-(3-Bromo-phenyl)-N-methyl-methanesulfonamide
• DB-320332
• 875917-18-3
• SCHEMBL2634503
• CPWCZQQEEWJMCV-UHFFFAOYSA-N
• SY263237
• F31239

• MDL： MFCD20489022
• Inchi： 1S/C8H10BrNO2S/c1-10(13(2,11)12)8-5-3-4-7(9)6-8/h3-6H,1-2H3
• InChI Key： CPWCZQQEEWJMCV-UHFFFAOYSA-N
• SMILES： O=S(C)(N(C)C1C=C(Br)C=CC=1)=O

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Additional information on N-(3-bromophenyl)-N-methylmethanesulfonamide

Recent Advances in the Study of N-(3-bromophenyl)-N-methylmethanesulfonamide (CAS: 875917-18-3)

N-(3-bromophenyl)-N-methylmethanesulfonamide (CAS: 875917-18-3) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This compound, characterized by its bromophenyl and methylmethanesulfonamide functional groups, has been investigated for its biological activities, including its role as an intermediate in the synthesis of more complex pharmacologically active molecules. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, making it a compound of interest in the pharmaceutical industry.

One of the key areas of research involving N-(3-bromophenyl)-N-methylmethanesulfonamide is its use as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and sulfonamide derivatives have shown promise in modulating their activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase isoforms, highlighting its potential as a scaffold for developing targeted therapies. The study utilized computational docking and in vitro assays to elucidate the binding mechanisms and efficacy of these derivatives.

Another significant advancement is the exploration of N-(3-bromophenyl)-N-methylmethanesulfonamide in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that sulfonamide derivatives, including this compound, exhibit potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings suggest that further optimization of this scaffold could lead to novel antimicrobial agents with reduced resistance development.

In addition to its biological applications, the synthetic pathways for N-(3-bromophenyl)-N-methylmethanesulfonamide have been refined to improve yield and purity. A 2022 study in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route using catalytic methods, which reduces the need for hazardous reagents. This advancement is particularly relevant for industrial-scale production, where efficiency and safety are paramount. The study also highlighted the compound's stability under various conditions, making it a reliable intermediate for further chemical modifications.

Despite these promising developments, challenges remain in the clinical translation of N-(3-bromophenyl)-N-methylmethanesulfonamide derivatives. Pharmacokinetic studies indicate that while the compound exhibits favorable in vitro activity, its bioavailability and metabolic stability in vivo require further optimization. Ongoing research is focused on structural modifications to enhance these properties, as well as investigating combination therapies to maximize therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved clinical potential.

In conclusion, N-(3-bromophenyl)-N-methylmethanesulfonamide (CAS: 875917-18-3) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its applications span from kinase inhibition to antimicrobial activity, supported by advancements in synthetic chemistry and structural analysis. Future research will likely focus on overcoming current limitations and expanding its therapeutic repertoire, solidifying its role in the next generation of pharmaceutical agents.